N-(2-furylmethyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide

• IUPAC Name: N-(furan-2-ylmethyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide
• InChI: InChI=1S/C10H13N3O3S/c1-7-10(8(2)13-12-7)17(14,15)11-6-9-4-3-5-16-9/h3-5,11H,6H2,1-2H3,(H,12,13)
• InChI Key: AIMZCCNJOJMRLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)S(=O)(=O)NCC2=CC=CO2
• Molecular Formula: C10H13N3O3S
• Molecular Weight: 255.30 g/mol

Description

N-(2-furylmethyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide, commonly known as Furasemide, is a sulfonamide derivative that has been widely used in scientific research due to its unique chemical properties. Furasemide is a potent diuretic agent that has been used to treat various medical conditions, including hypertension, congestive heart failure, and edema. In

Mechanism of Action

Furasemide works by inhibiting the reabsorption of sodium and chloride ions in the ascending limb of the loop of Henle in the kidney. This results in increased excretion of water, sodium, and chloride ions, leading to diuresis. Furasemide also reduces the reabsorption of calcium and magnesium ions, leading to hypocalcemia and hypomagnesemia.
Biochemical and Physiological Effects:
Furasemide has several biochemical and physiological effects. It reduces blood volume and cardiac output, leading to a decrease in blood pressure. Furasemide also reduces pulmonary capillary wedge pressure, leading to improved oxygenation in patients with congestive heart failure. However, Furasemide can also cause electrolyte imbalances, including hypokalemia, hyponatremia, and hypochloremia, which can lead to adverse effects such as muscle weakness, cramps, and arrhythmias.

Advantages and Limitations for Lab Experiments

Furasemide has several advantages for lab experiments. It is a potent and specific diuretic agent that can be used to investigate the effects of diuretics on renal function and blood pressure. Furasemide is also readily available and relatively inexpensive. However, Furasemide has some limitations for lab experiments. It can cause electrolyte imbalances, which can affect the results of experiments. Furasemide can also cause adverse effects in animal models, which can affect the validity of the results.

Future Directions

There are several future directions for the use of Furasemide in scientific research. Furasemide can be used to investigate the effects of diuretics on the gut microbiome, which has been shown to play a role in various medical conditions. Furasemide can also be used to investigate the effects of diuretics on the immune system, which has been shown to be modulated by electrolyte imbalances. Additionally, Furasemide can be used to investigate the effects of diuretics on the brain, which has been shown to be affected by electrolyte imbalances.

Synthesis Methods

The synthesis of Furasemide involves the reaction of 2-furylmethyl bromide with 3,5-dimethylpyrazole in the presence of sodium hydride. The resulting intermediate is then treated with sulfamic acid to form the final product, Furasemide. The overall yield of this reaction is approximately 50%.

Scientific Research Applications

Furasemide has been extensively used in scientific research due to its potent diuretic properties. It has been used to study the effects of diuretics on renal function, blood pressure, and electrolyte balance. Furasemide has also been used to investigate the role of the renin-angiotensin-aldosterone system in the regulation of blood pressure.